Cas no 1154908-38-9 (2-[(cyclohexylmethyl)amino]propan-1-ol)

• Product Name: 2-[(cyclohexylmethyl)amino]propan-1-ol
• CAS No: 1154908-38-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5097703
• PubChem ID: 43499712
• Update Time: 2026-03-02

2-[(cyclohexylmethyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((cyclohexylmethyl)amino)propan-1-ol
• 2-[(cyclohexylmethyl)amino]propan-1-ol

• Inchi： 1S/C10H21NO/c1-9(8-12)11-7-10-5-3-2-4-6-10/h9-12H,2-8H2,1H3
• InChI Key： RMLIGAVDLAXPRC-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1CCCCC1)C

Additional information on 2-[(cyclohexylmethyl)amino]propan-1-ol

Introduction to 2-[(cyclohexylmethyl)amino]propan-1-ol (CAS No. 1154908-38-9)

2-[(cyclohexylmethyl)amino]propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1154908-38-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a cyclohexylmethylamino group with a propan-1-ol backbone, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both basic and hydroxyl functional groups makes it a versatile intermediate, suitable for further derivatization to explore novel pharmacophores.

The compound's structural framework suggests properties that could be advantageous in the design of bioactive molecules. The cyclohexylmethylamino moiety contributes to steric bulk and potential hydrophobic interactions, while the primary alcohol group offers opportunities for hydrogen bonding and further chemical modifications. Such characteristics are often sought after in the development of small-molecule inhibitors or modulators targeting biological pathways.

In recent years, there has been growing interest in the synthesis of nitrogen-containing heterocycles and their derivatives due to their prevalence in biologically active compounds. The (cyclohexylmethyl)amino substituent in 2-[(cyclohexylmethyl)amino]propan-1-ol aligns with this trend, as it can serve as a precursor for constructing more complex scaffolds. For instance, palladium-catalyzed cross-coupling reactions or nucleophilic substitutions could be employed to introduce additional functional groups or aromatic rings, expanding the compound's utility in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role as a building block for drug candidates. The combination of a basic nitrogen and an alcohol group allows for interactions with both acidic and basic residues in biological targets, which can enhance binding affinity. This dual functionality is particularly valuable in designing molecules that require precise spatial orientation within a binding pocket, such as enzyme active sites or receptor interfaces.

Recent advancements in computational chemistry have enabled the rapid screening of molecular fragments for their suitability as drug-like entities. 2-[(cyclohexylmethyl)amino]propan-1-ol has been identified as a promising scaffold through virtual screening campaigns, where its structural features were highlighted as conducive to favorable pharmacokinetic properties. The cyclohexyl ring provides metabolic stability, while the alcohol group can be exploited for solubility optimization.

The synthesis of 2-[(cyclohexylmethyl)amino]propan-1-ol itself presents an interesting challenge for synthetic chemists. Traditional approaches might involve the reaction of cyclohexylmethylamine with propionaldehyde or its derivatives, followed by reduction if necessary. Modern methodologies, however, have introduced more efficient routes, such as enzymatic resolutions or flow chemistry techniques, which can improve yield and purity while reducing environmental impact.

In the context of drug discovery, derivatives of 2-[(cyclohexylmethyl)amino]propan-1-ol have been explored for their potential therapeutic effects. For example, modifications to the cyclohexyl ring could alter electronic properties or metabolic clearance rates, while variations at the alcohol position might enhance receptor binding. Such structural diversification is key to identifying lead compounds with optimal efficacy and safety profiles.

The compound's role in medicinal chemistry is further underscored by its compatibility with modern synthetic strategies. Transition-metal-catalyzed reactions, such as Buchwald-Hartwig aminations or Stille couplings, can be leveraged to introduce new nitrogen-containing moieties or aromatic systems. These transformations not only expand the molecular architecture but also open doors to exploring new chemical space for drug development.

From a biological perspective, 2-[(cyclohexylmethyl)amino]propan-1-ol and its derivatives may interact with proteins through multiple mechanisms. The amine group can form hydrogen bonds with carbonyl oxygen atoms or participate in salt bridges, while the hydroxyl group can engage in hydrogen bonding networks or influence solubility-dependent membrane permeability. Such interactions are critical for modulating biological activity and may lead to the discovery of novel therapeutic agents.

The compound's physicochemical properties also make it an attractive candidate for formulation development. Its solubility profile can be fine-tuned through structural modifications, ensuring adequate bioavailability while minimizing side effects. Additionally, its stability under various storage conditions allows for practical application in both laboratory research and clinical trials.

Future research directions may focus on exploring 2-[(cyclohexylmethyl)amino]propan-1-ol's potential in treating specific diseases by targeting well-defined biological pathways. For instance, analogs of this compound could be designed to inhibit enzymes overexpressed in cancer cells or modulate neurotransmitter receptors involved in neurological disorders. Such targeted approaches align with current trends in precision medicine and personalized therapeutics.

The integration of machine learning tools into drug discovery has accelerated the identification of promising candidates like 2-[(cyclohexylmethyl)amino]propan-1-ol. Predictive models can assess molecular descriptors related to pharmacokinetics and toxicity early in the design process, reducing attrition rates during development. This synergy between computational methods and experimental validation underscores the importance of interdisciplinary collaboration in modern pharmaceutical research.

In conclusion,2-(Cyclohexylmethyl)amino]propan 1 ol (CAS No 1154908 38 9) represents a valuable asset for medicinal chemists seeking innovative molecular architectures for drug design It combines structural versatility with functional adaptability making it an excellent candidate for further exploration In light of recent advances computational biology synthetic methodologies and interdisciplinary approaches this compound holds promise as a precursor for next-generation therapeutics